2-Hydroxynicotinonitrile

Description

2-Hydroxynicotinonitrile is an organic compound with the molecular formula $C_6H_4N_2O$. It is a derivative of nicotinonitrile, also known as 2-Hydroxy-3-Cyanopyridine, and presents as a colorless crystal or a white to yellow crystalline powder . It has a variety of applications in chemical research . Computed descriptors for 2-Hydroxynicotinonitrile include its IUPAC name, which is 2-Hydroxynicotinonitrile or 1H-pyridine-3-carbonitrile . Other identifiers are CAS numbers 20577-27-9 and 95907-03-2, EC numbers 690-002-3 and 804-893-5, ChEBI ID CHEBI:189264, ChEMBL ID CHEMBL2314370, DSSTox Substance ID DTXSID20942771, Nikkaji Number J761.157I, and Wikidata Q72458326 and Q72483548 .

One similar chemical compound is 5-Bromo-2-hydroxynicotinonitrile . This compound is classified under specific target organ toxicity, specifically as a Category 3 irritant for single exposure to the respiratory tract, a Category 2 irritant for skin corrosion/irritation, and a Category 2 irritant for serious eye damage/eye irritation . Another related compound is 4,6-Dimethyl-2-hydroxynicotinonitrile, which has a molecular formula of $C_8H_8N_2O$ . Synonyms for this compound include 3-Cyano-4,6-dimethyl-2-hydroxypyridine, AKOS B016302, and TIMTEC-BB SBB004084 . It has a melting point of 285-287 °C and a flash point of 140.3°C .

Research assistants, including those in academic and medical fields, may encounter these compounds . A strong resume for a research assistant should highlight research skills, knowledge of research methodologies, and the ability to work independently . When working with chemicals like 5-Bromo-2-hydroxynicotinonitrile, safety precautions are essential, including wearing suitable gloves and eye/face protection, and ensuring immediate rinsing with plenty of water if the substance comes into contact with the eyes .

• CAS No.: 20577-27-9
• Product Name: 2-Hydroxynicotinonitrile
• Molecular Formula: C6H4N2O
• Molecular Weight: 120.11 g/mol
• IUPAC Name: 2-oxo-1H-pyridine-3-carbonitrile
• Standard InChI: InChI=1S/C6H4N2O/c7-4-5-2-1-3-8-6(5)9/h1-3H,(H,8,9)
• Standard InChIKey: DYUMBFTYRJMAFK-UHFFFAOYSA-N
• SMILES: C1=CNC(=O)C(=C1)C#N
• Canonical SMILES: C1=CNC(=O)C(=C1)C#N
• Synonyms: 2-Hydroxy-nicotinonitrile; 3-Cyano-2-hydroxypyridine; 2-Oxo-1,2-dihydro-3-pyridinecarbonitrile; 3-Cyano-2-pyridinol; 3-Cyano-2-pyridone
• PubChem Compound: 577543
• Last Modified: Sep 14 2023